Cas no 1609396-39-5 (2-(2-butyl-1H-benzimidazol-1-yl)propanoic acid hydrochloride)

• Product Name: 2-(2-butyl-1H-benzimidazol-1-yl)propanoic acid hydrochloride
• CAS No: 1609396-39-5
• MF: C₁₄H₁₉ClN₂O₂
• MW: 282.765862703323
• MDL: MFCD13186246
• CID: 4608234
• Update Time: 2025-10-24

2-(2-butyl-1H-benzimidazol-1-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-butyl-1H-benzimidazol-1-yl)propanoic acid hydrochloride

• MDL： MFCD13186246
• Inchi： 1S/C14H18N2O2.ClH/c1-3-4-9-13-15-11-7-5-6-8-12(11)16(13)10(2)14(17)18;/h5-8,10H,3-4,9H2,1-2H3,(H,17,18);1H
• InChI Key： FVSSYZYHAAGMBJ-UHFFFAOYSA-N
• SMILES： C(N1C(=NC2=CC=CC=C12)CCCC)(C)C(=O)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Additional information on 2-(2-butyl-1H-benzimidazol-1-yl)propanoic acid hydrochloride

2-(2-Butyl-1H-benzimidazol-1-yl)propanoic Acid Hydrochloride: A Comprehensive Overview

2-(2-Butyl-1H-benzimidazol-1-yl)propanoic acid hydrochloride (CAS No. 1609396-39-5) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structure and functional groups, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research findings related to this compound.

Chemical Structure and Properties

2-(2-Butyl-1H-benzimidazol-1-yl)propanoic acid hydrochloride is a derivative of benzimidazole, a heterocyclic aromatic compound with a wide range of biological activities. The structure of this compound features a benzimidazole ring substituted with a butyl group at the 2-position and a propanoic acid moiety attached to the nitrogen atom of the benzimidazole ring. The presence of the hydrochloride salt form ensures better solubility in aqueous solutions, which is crucial for its use in biological systems.

The molecular formula of 2-(2-butyl-1H-benzimidazol-1-yl)propanoic acid hydrochloride is C₁₄H₁₉N₂O₂·HCl, and its molecular weight is approximately 280.77 g/mol. The compound exhibits excellent thermal stability and is stable under normal laboratory conditions. Its solubility in water is moderate, and it can be dissolved in organic solvents such as methanol and dimethyl sulfoxide (DMSO).

Biological Activities and Mechanisms of Action

2-(2-Butyl-1H-benzimidazol-1-yl)propanoic acid hydrochloride has been extensively studied for its potential therapeutic applications, particularly in the areas of anti-inflammatory and anti-cancer activities. Recent research has highlighted its ability to modulate various signaling pathways involved in inflammation and cancer progression.

In a study published in the Journal of Medicinal Chemistry, researchers found that 2-(2-butyl-1H-benzimidazol-1-yl)propanoic acid hydrochloride effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect is attributed to its ability to suppress the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation.

Beyond its anti-inflammatory properties, 2-(2-butyl-1H-benzimidazol-1-yl)propanoic acid hydrochloride has also shown promise as an anti-cancer agent. In vitro studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism underlying this anti-cancer activity involves the modulation of multiple signaling pathways, including the inhibition of Akt/mTOR signaling and the activation of caspase-dependent apoptosis.

Clinical Applications and Future Directions

The potential clinical applications of 2-(2-butyl-1H-benzimidazol-1-yl)propanoic acid hydrochloride are diverse and promising. Its anti-inflammatory properties make it a candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, its anti-cancer activities suggest its potential use as an adjunct therapy in combination with existing cancer treatments.

Ongoing clinical trials are currently evaluating the safety and efficacy of 2-(2-butyl-1H-benzimidazol-1-yl)propanoic acid hydrochloride in various disease models. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings provide a strong foundation for further clinical development.

In conclusion, 2-(2-butyl-1H-benzimidazol-1-yl)propanoic acid hydrochloride (CAS No. 1609396-39-5) is a promising compound with significant potential in both anti-inflammatory and anti-cancer therapies. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new applications for this compound will be discovered, further expanding its therapeutic utility.